2-(4-(4-(2-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[4-[4-(2-fluorophenyl)piperazine-1-carbonyl]piperidin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H31FN4O2/c1-19-6-8-21(9-7-19)27-24(31)18-28-12-10-20(11-13-28)25(32)30-16-14-29(15-17-30)23-5-3-2-4-22(23)26/h2-9,20H,10-18H2,1H3,(H,27,31)
• InChI Key: BMRWEHRWWDNUJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C25H31FN4O2
• Molecular Weight: 438.5 g/mol

Description

2-(4-(4-(2-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C25H31FN4O2 and its molecular weight is 438.547. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(4-(2-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)-N-(p-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(4-(2-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)-N-(p-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Flunarizine Synthesis : Flunarizine, a drug with vasodilating effects, antihistamine activity, and used in treating migraines and epilepsy, is synthesized using compounds related to the specified chemical. This involves metal-catalyzed amination and Wittig reaction processes (Shakhmaev, Sunagatullina, & Zorin, 2016).

Biological and Pharmacological Activity

• Antibacterial Evaluation : Derivatives of the specified compound have shown potent antibacterial activity against various resistant Gram-positive and Gram-negative bacteria (Varshney, Mishra, Shukla, & Sahu, 2009).
• Anticonvulsant Activity : New acetamides derived from the compound have been evaluated for their anticonvulsant activity, demonstrating effectiveness in animal models of epilepsy (Obniska, Rapacz, Rybka, Powroźnik, Pękala, Filipek, Żmudzki, & Kamiński, 2015).
• Synthesis of Fluspirilen and Penfluridol : The compound is used in synthesizing Fluspirilen and Penfluridol, neuroleptic agents, via a key intermediate involving rhodium catalyzed hydroformylation (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001).

Drug Development and Discovery

• Motilin Receptor Agonist : A novel small molecule, related to the specified compound, has been identified as a motilin receptor agonist with promising pharmacokinetic profiles, leading to its selection for further development (Westaway et al., 2009).
• ACAT-1 Inhibitor : The compound is part of the development of an aqueous-soluble potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT-1), with significant selectivity and oral absorption, potentially useful for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Analytical and Material Science

• Powder Diffraction Data : N-derivatives of the specified compound have been characterized by X-ray powder diffraction, highlighting their potential as pesticides (Olszewska, Tarasiuk, & Pikus, 2011).

Memory Enhancement

• Memory Ability in Mice : A study explored the effects of a synthesized compound, structurally related to the specified chemical, on the memory ability in mice, demonstrating its potential in this area (Li Ming-zhu, 2008).